{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yl}methanamine dihydrochloride

• IUPAC Name: 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-2-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C8H13N3.2ClH/c9-6-7-5-8-3-1-2-4-11(8)10-7;;/h5H,1-4,6,9H2;2*1H
• InChI Key: MISJOJDOLXBTPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=CC(=N2)CN)C1.Cl.Cl
• Molecular Formula: C8H15Cl2N3
• Molecular Weight: 224.13 g/mol
• CAS RN: 1909336-24-8

Description

Molecular Structure Analysis

The molecular structure of “{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yl}methanamine dihydrochloride” is not explicitly provided in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of “{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yl}methanamine dihydrochloride” are not explicitly mentioned in the search results.

Scientific Research Applications

Chemical Reactions and Synthesis

• The compound is involved in the synthesis of various heterocyclic compounds. For instance, Schweizer et al. (1993) described its use in the preparation of pyrazolo-fused heterocyclic compounds like 6-(phenylmethylene)-5H-pyrazolo[1,5-d][2,4]benzoxazepines (Schweizer, Cao, Rheingold, & Bruch, 1993). Additionally, Ghosh & Khan (2014) utilized similar compounds in the synthesis of dihydrochromeno[4,3-b]pyrazolo[4,3-e]pyridin-6(7H)-ones, highlighting the versatility of these compounds in organic synthesis (Ghosh & Khan, 2014).

Biological Evaluation and Potential Therapeutic Applications

• Compounds like this have been evaluated for their potential biological activities. For instance, Rahmouni et al. (2016) studied novel pyrazolopyrimidines derivatives, a class closely related to our compound of interest, for their anticancer and anti-5-lipoxygenase activities, suggesting potential therapeutic applications (Rahmouni et al., 2016).

Spectroscopic and Structural Investigations

• Kumar et al. (2020) conducted spectroscopic and structural investigations on a synthetic analog of the biologically relevant 4H-pyran motif, which is structurally similar to our compound. This research highlights the importance of these compounds in understanding molecular structures and interactions (Kumar et al., 2020).

Corrosion Inhibition

• Dandia et al. (2013) explored the use of pyrazolopyridine derivatives, closely related to the compound , as potential corrosion inhibitors for mild steel in acidic environments. This indicates the compound's potential application in industrial settings (Dandia, Gupta, Singh, & Quraishi, 2013).

Luminescent Lanthanide Compounds and Iron Complexes

• Halcrow (2005) discussed derivatives of pyrazolylpyridines, structurally similar to our compound, for their application in creating luminescent lanthanide compounds and iron complexes that exhibit unusual thermal and photochemical spin-state transitions. This research points to potential applications in material sciences (Halcrow, 2005).

Drug Discovery and Pharmacological Studies

• Verhoest et al. (2012) investigated a novel PDE9A inhibitor, structurally related to our compound, which showed promise in elevating central cGMP levels in the brain and exhibiting procognitive activity in rodent models, indicating its potential in drug discovery for cognitive disorders (Verhoest et al., 2012).

Mechanism of Action

The mechanism of action for “{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yl}methanamine dihydrochloride” is not specified in the search results.

Safety and Hazards

The safety and hazards associated with “{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-2-yl}methanamine dihydrochloride” are not specified in the search results.